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Compound of Interest

Compound Name: Niacin-15N,13C3

Cat. No.: B12394297

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and application of
Niacin-15N,13C3, a stable isotopically labeled form of Niacin (Vitamin B3). While this
document focuses on the labeled compound, the safety and handling protocols are based on
the well-established data for unlabeled Niacin (Nicotinic Acid) and Nicotinamide, as isotopically
labeled compounds generally exhibit the same chemical and biological properties as their
unlabeled counterparts.[1] Niacin-15N,13C3 is primarily utilized as an internal standard in
guantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS), and as a
tracer in metabolic research.[2]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for Niacin-15N,13C3 is not readily available, the
hazard profile of Niacin provides a reliable reference. Niacin is generally considered hazardous
and can cause skin, eye, and respiratory irritation.[3][4] Ingestion of large amounts may also be
hazardous.[4]

Hazard Identification

GHS Classification:

e Serious Eye Damage/Eye Irritation (Category 2A)
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e Skin lrritation

e May cause respiratory irritation

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Ingestion: Hazardous in case of ingestion. High doses of nicotinic acid can lead to skin
flushing, characterized by redness, burning, tingling, and itching.

Skin Contact: Causes skin irritation, which can manifest as itching, scaling, or reddening.

Eye Contact: Causes serious eye irritation, characterized by redness, watering, and itching.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. The following table
summarizes the recommended procedures.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do. Do not use an eye

ointment. Seek immediate medical attention.

Skin Contact

Immediately wash skin with non-abrasive soap
and plenty of water. Remove contaminated
clothing. If irritation develops, seek medical
attention. For serious contact, wash with
disinfectant soap and cover with an anti-

bacterial cream.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.
Do NOT induce vomiting. Loosen tight clothing.
Ingestion Clean mouth with water. Seek immediate

medical attention.

Fire and Explosion Hazard Data

Niacin may be combustible at high temperatures.

Parameter

Data

Flammability

May be combustible at high temperature.

Products of Combustion

Carbon oxides (CO, CO2), nitrogen oxides (NO,
NO2).

Fire Fighting Media

Use DRY chemical powder for small fires. For
large fires, use water spray, fog, or foam. Do not

use a water jet.

Special Fire Fighting Procedures

Wear a self-contained breathing apparatus

(SCBA) and full protective gear.
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Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of personnel and

maintain the integrity of the product.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Protection Type

Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Skin Protection

Wear suitable gloves and protective clothing to

prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.

Body Protection

Choose body protection according to the
amount and concentration of the dangerous

substance at the workplace.

Safe Handling and Storage Practices
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Aspect

Procedure

Handling

Avoid contact with skin and eyes. Do not
breathe dust. Handle in accordance with good
industrial hygiene and safety practices. Wash

hands thoroughly after handling.

Storage

Keep container tightly closed. Store in a cool,
dry, and well-ventilated area. Store at room

temperature away from light and moisture.

Incompatibilities

Strong oxidizing agents.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Niacin.

Property Value

) 123.11 g/mol (unlabeled) / 126.10 g/mol
Molecular Weight

(labeled)

Appearance Off-white powder/solid.
Melting Point 236 - 239 °C / 456.8 - 462.2 °F.
Solubility Partially soluble in cold water. 17 g/L (20°C).
Specific Gravity 1.473 (Water = 1).

Vapor Density

4.2 (Air = 1).

Toxicological Information

The primary toxicological concern for Niacin is its irritant properties.
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Toxicity Metric Value Species
Acute Oral Toxicity (LD50) 7000 mg/kg Rat
Acute Inhalation Toxicity

> 3.8 mg/L (4 h) Rat
(LC50)
Acute Dermal Toxicity (LD50) > 2000 mg/kg Rat

Chronic Effects: Repeated or prolonged inhalation of dust may lead to chronic respiratory
irritation.

Experimental Protocols

Niacin-15N,13C3 is an ideal internal standard for isotope dilution mass spectrometry, a
technique that provides high accuracy and precision in quantitative analysis. Below is a
representative experimental protocol for the quantification of Niacin in a biological matrix (e.g.,
plasma) using LC-MS/MS.

Sample Preparation (Protein Precipitation)

e Thaw frozen plasma samples at room temperature.
o \Vortex the samples to ensure homogeneity.

e To a 200 L aliguot of plasma, add a known concentration of Niacin-15N,13C3 internal
standard solution.

e Add 500 pL of acetonitrile to precipitate the proteins.
e Vortex the mixture vigorously for 1 minute.

» Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the
precipitated proteins.

o Transfer the supernatant to a clean tube.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen.
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» Reconstitute the residue in a suitable volume of the mobile phase.

e The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC):

[¢]

Column: A reversed-phase C8 or C18 column is typically used for separation.

[¢]

Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,
0.1% formic acid or 2 mM ammonium acetate in water) and an organic solvent (e.g.,
methanol or acetonitrile).

[¢]

Flow Rate: A typical flow rate is between 0.2 and 1 mL/min.

o

Injection Volume: 10-40 pL.
e Mass Spectrometry (MS/MS):
o lonization: Electrospray ionization (ESI) in positive or negative ion mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity. The mass spectrometer is set to monitor the specific precursor-to-product ion
transitions for both the unlabeled Niacin and the Niacin-15N,13C3 internal standard.

Visualizations
Safety and Handling Workflow
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Safety and Handling Workflow for Niacin-15N,13C3

Preparation and Risk Assessment Emergency Procedures

Conduct Risk Assessment Personal Exposure

\
. Use Appropriate Tools to Clean Up Follow First Aid Measures
Review Saf(efz(t)); Rg;r?)heet (SDS) Avoid Dust Generation (Eye Wash, Drench Shower)
Dispose of as Hazardous Waste Seek Medical Attention
\

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling ;Vrocedures

Weigh in Ventilated Area
(Fume Hood or Vented Enclosure)

:

Prepare Solutions in Fume Hood

\ 4

Avoid Dust Inhalation
Avoid Skin/Eye Contact

Storage

Store in Tightly Closed Container
Cool, Dry, Well-Ventilated Area
Protect from Light

Click to download full resolution via product page

Caption: A flowchart illustrating the key safety and handling procedures for Niacin-15N,13C3.
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Experimental Workflow for Quantification

Sample Preparation

Collect Biological Sample
(e.g., Plasma)

:

Spike with Niacin-15N,13C3
(Internal Standard)

:

Perform Extraction
(e.g., Protein Precipitation)

:

Evaporate to Dryness

:

Reconstitute in Mobile Phase

LC-MS/MS5 Analysis

Chromatographic Separation
(Reversed-Phase LC)

:

Mass Spectrometric Detection
(ESI-MS/MS in MRM Mode)

Data Processing

Integrate Peak Areas

(Analyte and Internal Standard)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantify Concentration
using Calibration Curve

Experimental Workflow for Niacin Quantification using Niacin-15N,13C3 Internal Standard

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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